Cas no 6939-17-9 (3-propan-2-yloxadiazol-3-ium-5-olate)

3-propan-2-yloxadiazol-3-ium-5-olate structure
6939-17-9 structure
Product Name:3-propan-2-yloxadiazol-3-ium-5-olate
CAS No:6939-17-9
MF:C5H8N2O2
MW:128.129220962524
CID:1735951
PubChem ID:201824
Update Time:2025-04-21

3-propan-2-yloxadiazol-3-ium-5-olate Chemical and Physical Properties

Names and Identifiers

    • 3-propan-2-yloxadiazol-3-ium-5-olate
    • NSC56786
    • Sydnone, 3-isopropyl-
    • Sydnone, 3-(1-methylethyl)-
    • 3-isopropyl-sydnone
    • 3-Isopropylsydnone
    • AI3-61269
    • BRN 4135220
    • AC1L479D
    • Sydnone,3-isopropyl
    • NSC-56786
    • 3-Isopropyl-1,2,3-oxadiazol-3-ium-5-olate
    • NSC 56786
    • 6939-17-9
    • DTXSID30219502
    • Inchi: 1S/C5H8N2O2/c1-4(2)7-3-5(8)9-6-7/h3-4H,1-2H3
    • InChI Key: MOPOHBGHMCTYJK-UHFFFAOYSA-N
    • SMILES: O1C(=C[N+](C(C)C)=N1)[O-]

Computed Properties

  • Exact Mass: 128.05900
  • Monoisotopic Mass: 128.058577502g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 97
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 53Ų

Experimental Properties

  • PSA: 52.97000
  • LogP: 0.68680

3-propan-2-yloxadiazol-3-ium-5-olate Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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